Cas no 83694-66-0 (Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]-)

Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]- structure
83694-66-0 structure
Product Name:Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]-
CAS No:83694-66-0
MF:C34H22O2
MW:462.537289142609
CID:583378
PubChem ID:13431770
Update Time:2025-04-19

Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]-
    • 1,3-bis[3-(2-phenylethynyl)phenoxy]benzene
    • 83694-66-0
    • SCHEMBL10967917
    • DTXSID80540611
    • 1,1'-[1,3-Phenylenebis(oxy)]bis[3-(phenylethynyl)benzene]
    • Inchi: 1S/C34H22O2/c1-3-10-27(11-4-1)20-22-29-14-7-16-31(24-29)35-33-18-9-19-34(26-33)36-32-17-8-15-30(25-32)23-21-28-12-5-2-6-13-28/h1-19,24-26H
    • InChI Key: OMBBABNCPPURGA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#CC2C=CC=CC=2)C=1)C1C=CC=C(C=1)OC1C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 462.161979940g/mol
  • Monoisotopic Mass: 462.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 18.5Ų
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